molecular formula C15H15N5O3S3 B6275197 N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-2-[({4-oxo-1H,4H-thieno[2,3-d]pyrimidin-2-yl}methyl)sulfanyl]propanamide CAS No. 2137597-83-0

N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-2-[({4-oxo-1H,4H-thieno[2,3-d]pyrimidin-2-yl}methyl)sulfanyl]propanamide

Cat. No. B6275197
CAS RN: 2137597-83-0
M. Wt: 409.5
InChI Key:
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Description

N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-2-[({4-oxo-1H,4H-thieno[2,3-d]pyrimidin-2-yl}methyl)sulfanyl]propanamide is a useful research compound. Its molecular formula is C15H15N5O3S3 and its molecular weight is 409.5. The purity is usually 95.
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properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-2-[({4-oxo-1H,4H-thieno[2,3-d]pyrimidin-2-yl}methyl)sulfanyl]propanamide involves the reaction of two key starting materials: 4-(carbamoylmethyl)-1,3-thiazole-2-carboxylic acid and 4-oxo-1H,4H-thieno[2,3-d]pyrimidine-2-carbaldehyde. The carbamoylmethyl group on the thiazole ring is protected with a tert-butyloxycarbonyl (Boc) group, which is later removed to expose the amine for coupling with the aldehyde. The thienopyrimidine aldehyde is converted to the corresponding thienopyrimidine thiol using sodium borohydride and elemental sulfur. The thiol is then coupled with the Boc-protected thiazole amine using standard peptide coupling reagents to give the final product.", "Starting Materials": [ "4-(carbamoylmethyl)-1,3-thiazole-2-carboxylic acid", "tert-butyloxycarbonyl (Boc) anhydride", "4-oxo-1H,4H-thieno[2,3-d]pyrimidine-2-carbaldehyde", "sodium borohydride", "elemental sulfur", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "diisopropylethylamine (DIPEA)", "dimethylformamide (DMF)", "dichloromethane (DCM)", "ethyl acetate", "triethylamine", "acetic acid", "water" ], "Reaction": [ "Boc-protect the amine on 4-(carbamoylmethyl)-1,3-thiazole-2-carboxylic acid using Boc anhydride and DIPEA in DCM.", "Reduce 4-oxo-1H,4H-thieno[2,3-d]pyrimidine-2-carbaldehyde to the corresponding thiol using NaBH4 and elemental sulfur in ethanol.", "Couple the Boc-protected thiazole amine with the thienopyrimidine thiol using DCC and NHS in DMF.", "Remove the Boc protecting group using TFA in DCM.", "Purify the crude product using column chromatography with ethyl acetate and triethylamine as eluent.", "Acidify the purified product with acetic acid in water to obtain the final product." ] }

CAS RN

2137597-83-0

Molecular Formula

C15H15N5O3S3

Molecular Weight

409.5

Purity

95

Origin of Product

United States

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